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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

hydroxythiophene-2-carboxylate

Cat. No.: B1362303 Get Quote

Technical Guide: Physical Properties of Methyl
4-bromo-3-hydroxythiophene-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of Methyl 4-
bromo-3-hydroxythiophene-2-carboxylate, a heterocyclic compound of interest in chemical

synthesis and potential drug discovery. The data presented herein is compiled from publicly

available chemical data sources.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, formulation, and

application in various experimental and developmental stages. Below is a summary of the key

physical properties for Methyl 4-bromo-3-hydroxythiophene-2-carboxylate.
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Physical Property Value

Melting Point 76-82 °C[1]

Solubility in Water 0.95 g/L (at 25 °C)[2]

Appearance
White to cream or pale orange to pale brown or

pink/brown to pink/red powder[1]

Molecular Formula C6H5BrO3S[3][4]

Molecular Weight 237.07 g/mol [3][4]

Experimental Considerations
While specific experimental protocols for the determination of the physical properties of Methyl
4-bromo-3-hydroxythiophene-2-carboxylate are not detailed in the available literature,

standard laboratory procedures are typically employed for such measurements.

Determination of Melting Point
The melting point of a solid organic compound is a crucial indicator of its purity. A common

method for its determination is the capillary melting point technique. The general workflow for

this procedure is outlined below.

Sample Preparation

Measurement Data Analysis

Dry the sample Load sample into capillary tube Seal the capillary tube (optional)

Place capillary in melting point apparatus Heat the sample slowly Observe and record melting range Report the melting point range

Click to download full resolution via product page

General workflow for melting point determination.
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Determination of Aqueous Solubility
The solubility of a compound in aqueous solutions is a critical parameter in drug development,

influencing its absorption and bioavailability. The shake-flask method is a standard technique

for determining solubility. A generalized workflow is depicted below.

Experiment Setup Equilibration Analysis

Add excess solute to solvent (water) Seal the container Agitate at constant temperature Allow to equilibrate (e.g., 24-48h) Separate solid from solution (centrifuge/filter) Measure concentration of the saturated solution Calculate solubility

Click to download full resolution via product page

General workflow for solubility determination.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information detailing the involvement of Methyl 4-
bromo-3-hydroxythiophene-2-carboxylate in specific biological signaling pathways. Further

research is required to elucidate its potential biological targets and mechanisms of action.

Conclusion
This guide provides the fundamental physical properties of Methyl 4-bromo-3-
hydroxythiophene-2-carboxylate based on current data. The provided workflows for

determining melting point and solubility represent standard laboratory practices and can be

adapted for specific experimental needs. The absence of data on biological signaling pathways

highlights an area for future investigation for researchers interested in the potential applications

of this compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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